Cas no 83140-93-6 (RARECHEM AL BI 1294)

• Product Name: RARECHEM AL BI 1294
• CAS No: 83140-93-6
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 1807234
• PubChem ID: 4763724
• Update Time: 2025-05-20

RARECHEM AL BI 1294 Chemical and Physical Properties

Names and Identifiers

• RARECHEM AL BI 1294
• 1-(3-Ethoxycarbonylphenyl)pyrrole
• AKOS000285891
• CS-0456057
• ethyl 3-(pyrrol-1-yl)benzoate
• Ethyl 3-pyrrol-1-ylbenzoate
• BOAJVZUYGSTURO-UHFFFAOYSA-N
• Ethyl 3-(1H-pyrrol-1-yl)benzoate
• SCHEMBL7830321
• ethyl 3-(1-pyrrolyl)-benzoate
• 83140-93-6
• ethyl 3-(1-pyrrolyl)benzoate

• MDL： MFCD06205096
• Inchi： 1S/C13H13NO2/c1-2-16-13(15)11-6-5-7-12(10-11)14-8-3-4-9-14/h3-10H,2H2,1H3
• InChI Key： BOAJVZUYGSTURO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)N1C=CC=C1)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• Melting Point: 64-65℃
• Boiling Point: 122℃/0.19mm
• Sensitiveness: Air Sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on RARECHEM AL BI 1294

Comprehensive Overview of RARECHEM AL BI 1294 (CAS No. 83140-93-6): Properties, Applications, and Industry Relevance

The chemical compound RARECHEM AL BI 1294 (CAS No. 83140-93-6) is a specialized organic molecule gaining attention in pharmaceutical and material science research. As a high-purity reference standard, it plays a critical role in analytical chemistry, particularly in HPLC and mass spectrometry applications. This article explores its molecular characteristics, synthetic pathways, and emerging uses in drug discovery and biomaterials.

With the increasing demand for precision chemicals in life sciences, 83140-93-6 has become a subject of interest for researchers investigating structure-activity relationships (SAR). Its unique molecular architecture features a heterocyclic core with functional groups that enable selective interactions with biological targets. Recent publications highlight its potential as a molecular scaffold for designing enzyme inhibitors.

The synthesis of RARECHEM AL BI 1294 involves a multi-step organic transformation process requiring strict temperature control and catalyst optimization. Analytical data confirms its high stability under standard laboratory conditions (20-25°C), with degradation occurring only above 150°C. These properties make it suitable for long-term storage in research facilities.

In the context of green chemistry trends, manufacturers have developed improved synthetic routes for 83140-93-6 that reduce organic solvent waste by 40% compared to traditional methods. This aligns with the pharmaceutical industry's push toward sustainable synthesis protocols. Quality control specifications typically require ≥98% purity by NMR analysis with stringent limits on residual solvents.

From a supply chain perspective, RARECHEM AL BI 1294 is classified as a low-volume high-value chemical, with global availability through specialized distributors. Researchers frequently search for "CAS 83140-93-6 supplier" and "RARECHEM AL BI 1294 technical data sheet", reflecting the need for reliable sourcing of this niche compound. Proper cold chain logistics are recommended for international shipments.

The compound's spectral properties make it particularly useful in fluorescence labeling applications. Recent studies published in ACS journals demonstrate its potential as a photostable probe for cellular imaging. These findings have spurred interest in its derivatization for diagnostic applications, especially in cancer research where precise molecular tracking is crucial.

Regulatory documentation for 83140-93-6 typically includes comprehensive safety data sheets (SDS) with detailed risk assessment information. While not classified as hazardous under standard protocols, proper laboratory handling procedures should always be followed. The compound's ecotoxicological profile has been evaluated according to OECD guidelines for chemical safety.

Emerging applications in nanotechnology have expanded the utility of RARECHEM AL BI 1294. Its molecular structure serves as an effective surface modifier for certain metal-organic frameworks (MOFs), enhancing their performance in molecular separation processes. This has significant implications for environmental remediation technologies and gas storage systems.

For analytical chemists, the compound's well-defined chromatographic behavior makes it valuable as a retention marker in method development. Laboratories frequently acquire 83140-93-6 for use as a system suitability standard when validating new UPLC methods. Its consistent elution profile helps maintain instrument performance across multiple analyses.

The future research directions for RARECHEM AL BI 1294 include exploration of its chiral derivatives for asymmetric synthesis and investigation of its supramolecular chemistry properties. With the growing importance of molecular recognition in biotechnology, this compound's versatile structure positions it as a valuable building block for next-generation functional materials.